1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: (3-chlorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H16ClFN2O/c18-14-5-3-4-13(12-14)17(22)21-10-8-20(9-11-21)16-7-2-1-6-15(16)19/h1-7,12H,8-11H2
• InChI Key: ITQIPPBJUQJXMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H16ClFN2O
• Molecular Weight: 318.8 g/mol

Description

1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the piperazine family. It was first synthesized in the 1970s and has been used for recreational purposes due to its euphoric and stimulating effects. However, TFMPP has also been studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. In

Mechanism of Action

1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine acts as a partial agonist at the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and stress response. By binding to the 5-HT1A receptor, 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine can increase the release of serotonin and dopamine in the brain, which can improve mood and reduce anxiety and depression. 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine also acts as a dopamine reuptake inhibitor, which can enhance the effects of dopamine in the brain.
Biochemical and Physiological Effects
1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has been shown to have a variety of biochemical and physiological effects in animal models. Studies have shown that 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine can increase the levels of serotonin and dopamine in the brain, which can improve mood and reduce anxiety and depression. 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has also been shown to increase locomotor activity and stimulate appetite in animal models. However, the long-term effects of 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine on the brain and body are not well understood and require further research.

Advantages and Limitations for Lab Experiments

1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been well characterized in terms of its chemical and physical properties. 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine also has a well-defined mechanism of action, which makes it a useful tool for studying the serotonin and dopamine systems in the brain. However, 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has several limitations for lab experiments. It has a narrow therapeutic window, which means that it can be toxic at high doses. 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine. One area of research is the development of novel drugs that target the serotonin and dopamine systems in the brain. 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has provided insights into the mechanisms of these systems, and further research could lead to the development of more effective treatments for anxiety and depression. Another area of research is the investigation of the long-term effects of 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine on the brain and body. Studies on the potential neurotoxicity of 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine could inform the development of safer drugs for therapeutic use. Overall, 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has the potential to be a valuable tool for research on the serotonin and dopamine systems in the brain, and further studies are needed to fully understand its therapeutic potential.

Synthesis Methods

1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine can be synthesized through a multi-step process that involves the reaction of 1-(3-chlorophenyl)piperazine with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through various techniques such as column chromatography and recrystallization. The final product is a white crystalline powder that is soluble in organic solvents such as chloroform and ethanol.

Scientific Research Applications

1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has been studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. Studies have shown that 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine can increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a crucial role in regulating mood and emotions. 1-(3-chlorobenzoyl)-4-(2-fluorophenyl)piperazine has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential as a novel treatment for these disorders.